Lutetium

Lutetium, with atomic number 71, represents the final element in the lanthanide series of the periodic table [1]. The atomic structure of lutetium consists of 71 protons in the nucleus balanced by 71 electrons arranged in specific energy levels around the nucleus [2]. The electronic configuration of lutetium follows the pattern [Xe]4f¹⁴5d¹6s², where [Xe] represents the xenon core configuration [3]. This configuration indicates that lutetium has completely filled 4f orbitals with 14 electrons, one electron in the 5d orbital, and two electrons in the 6s orbital [4].

The shell structure of lutetium can be described as 2.8.18.32.9.2, representing the number of electrons in each principal energy level [1]. The ground state electron configuration corresponds to a term symbol of ²D₃/₂, which describes the angular momentum characteristics of the atom [1]. The order of filling the electron shells in lutetium follows the sequence: 1s → 2s → 2p → 3s → 3p → 4s → 3d → 4p → 5s → 4d → 5p → 6s → 4f → 5d [5].

Lutetium exhibits a +3 oxidation state in its compounds, which is consistent with its electronic configuration where it can lose the two 6s electrons and one 5d electron to achieve a stable configuration [4]. The effective nuclear charges (Zeff) for different electron shells in lutetium have been determined through the Clementi-Raimondi method, with values ranging from 69.62 for the 1s orbital to 8.80 for the 6s orbital [1].

Nuclear Properties

The nucleus of lutetium contains 71 protons and typically 104 neutrons, giving it an atomic mass of 174.967 atomic mass units [3]. Naturally occurring lutetium consists of two isotopes: stable lutetium-175, which makes up approximately 97.4% of natural lutetium, and radioactive lutetium-176, which constitutes about 2.6% [22]. Lutetium-176 has a remarkably long half-life of approximately 3.76 × 10¹⁰ years, making it useful for determining the age of meteorites relative to Earth [22].

One notable characteristic of lutetium is that its nucleus is highly deformed, with lutetium-176 possessing one of the largest electric quadrupole moments among all nuclides [25]. This quadrupole moment represents a significant departure from spherical symmetry in the charge distribution of the nucleus [25]. This nuclear deformation has implications for the magnetic and spectroscopic properties of lutetium compounds.

In addition to the naturally occurring isotopes, scientists have synthesized 33 radioactive isotopes of lutetium with mass numbers ranging from 150 to 184 [22]. These artificial isotopes have varying half-lives, with lutetium-150 being the least stable (half-life of 45 milliseconds) [22]. Lutetium-177, with a half-life of approximately 6.65 days, has gained particular attention for its applications in nuclear medicine [6].

Crystalline Structure

Lutetium metal crystallizes in a hexagonal close-packed (hcp) structure with a space group designation of P63/mmc and a space group number of 194 [7]. This crystalline arrangement is characterized by specific cell parameters that define the dimensions of the unit cell [7]. The lattice parameters for lutetium's crystal structure are: a = 350.31 picometers, b = 350.31 picometers, and c = 555.09 picometers [7]. The angles between these axes are α = 90.000°, β = 90.000°, and γ = 120.000°, which are characteristic of the hexagonal crystal system [7].

The hexagonal close-packed structure represents one of the most efficient ways to pack atoms in three-dimensional space, with each atom surrounded by 12 nearest neighbors [7]. This arrangement contributes to lutetium's high density and mechanical properties. The crystal structure of lutetium was determined through X-ray diffraction studies, with significant contributions from researchers such as F.H. Spedding, A.H. Daane, and K.W. Herrmann in 1956 [7].

The crystalline structure of lutetium undergoes thermal expansion when heated, which can be quantified by the coefficient of thermal expansion [10]. This property is important for understanding how the material behaves under varying temperature conditions, particularly in applications where dimensional stability is crucial [10].

Thermophysical Properties

Melting and Boiling Points

Lutetium possesses remarkably high melting and boiling points compared to many other elements, particularly within the lanthanide series [11]. The melting point of lutetium is 1663°C (1936 K or 3025°F), which is among the highest in the lanthanide series [13]. This high melting point is attributed to the strong metallic bonding in the crystalline structure of lutetium [11].

The boiling point of lutetium is even more impressive at 3402°C (3675 K or 6156°F), representing the temperature at which lutetium transitions from the liquid to the gaseous state under standard atmospheric pressure [13]. These high transition temperatures make lutetium suitable for applications requiring thermal stability at elevated temperatures [11].

The phase transitions of lutetium are accompanied by specific enthalpy changes. The heat of fusion, which is the energy required to convert solid lutetium to liquid at its melting point, is approximately 18.6 kilojoules per mole [12]. The heat of vaporization, representing the energy needed to transform liquid lutetium to gas at its boiling point, is substantially higher at 355.9 kilojoules per mole [12].

Thermal Conductivity

Thermal conductivity is a measure of a material's ability to conduct heat, and for lutetium, this property has been experimentally determined to be approximately 16 watts per meter per kelvin (W/m·K) at room temperature [10]. This value places lutetium in the moderate range of thermal conductors among metallic elements [15].

The thermal conductivity of lutetium is influenced by its crystalline structure and electron behavior [10]. As with most metals, the thermal conductivity in lutetium is primarily due to the movement of free electrons, which can efficiently transfer thermal energy through the material [10]. The thermal conductivity of lutetium is important for applications where heat dissipation is a consideration, such as in certain specialized alloys or high-temperature applications [15].

Heat Capacity and Thermodynamic Parameters

The specific heat capacity of lutetium, which measures the amount of heat required to raise the temperature of a unit mass of the material by one degree, is approximately 0.15 joules per gram per kelvin (J/g·K) at room temperature [12]. This corresponds to a molar heat capacity of about 154 joules per kilogram per kelvin (J/kg·K) [10].

At very low temperatures, the specific heat behavior of lutetium has been studied in detail. Research conducted on lutetium metal between 0.38 and 4 kelvin revealed that the specific heat follows the relationship Cp = 0.210·T³ + 11.27·T + 0.5·T⁻², where Cp is in millijoules per mole per kelvin [14]. This equation accounts for the contributions from lattice vibrations (phonons), electronic excitations, and other thermodynamic factors [14].

The Debye temperature, which is a parameter related to the maximum frequency of normal lattice vibrations, has been determined for lutetium and is notably higher than previously assigned values for rare earth elements [14]. This suggests that lutetium has stronger interatomic forces compared to other lanthanides [14].

Additional thermodynamic parameters for lutetium include the entropy and Gibbs free energy, which have been studied for various lutetium compounds such as lutetium stannate (Lu₂Sn₂O₇) [24]. These parameters are essential for understanding the thermodynamic stability and reactivity of lutetium and its compounds across different temperature ranges [24].

Mechanical Properties

Density and Specific Gravity

Lutetium is distinguished by its remarkably high density among the lanthanide elements [16]. The density of lutetium at standard temperature and pressure is approximately 9.841 grams per cubic centimeter (g/cm³) [10]. This high density is a consequence of lutetium's atomic mass and its efficient crystal packing structure [17].

The specific gravity of lutetium, which is the ratio of its density to that of water, is numerically equivalent to its density value of 9.841 since water has a density of approximately 1 g/cm³ [3]. This high density makes lutetium one of the heaviest non-radioactive elements and contributes to its distinctive physical characteristics [21].

When lutetium is in its liquid state, such as when it is melted, its density decreases slightly to approximately 9.3 g/cm³ [10]. This change in density during the phase transition from solid to liquid is typical of metallic elements and is related to the less ordered arrangement of atoms in the liquid state compared to the crystalline solid [10].

Hardness and Ductility

Lutetium holds the distinction of being the hardest element among the lanthanide series [17]. Its Brinell hardness has been measured at 893 megapascals (MPa), while its Vickers hardness is approximately 1160 MPa [9]. These values indicate that lutetium offers significant resistance to indentation and deformation [16].

The exceptional hardness of lutetium is particularly noteworthy when compared to other lanthanides, as it represents the peak hardness value within this series of elements [21]. This property makes lutetium potentially valuable in applications where wear resistance and structural integrity are important considerations [16].

Despite its hardness, lutetium also exhibits the characteristic metallic property of ductility, meaning it can be drawn into wires or deformed under tensile stress without breaking [16]. This combination of hardness and ductility is somewhat unusual and contributes to lutetium's unique mechanical profile among the rare earth elements [11].

Elastic Moduli

The elastic properties of lutetium are characterized by several moduli that describe its response to different types of mechanical stress [18]. Young's modulus, which measures a material's resistance to elastic deformation under tensile or compressive stress, has been determined for lutetium to be approximately 68.6 gigapascals (GPa) [18]. This value indicates moderate stiffness compared to other metallic elements [18].

The shear modulus of lutetium, which quantifies its resistance to shear deformation, is approximately 27.2 GPa [18]. This property is important for understanding how lutetium behaves when subjected to forces that cause layers of the material to slide relative to each other [9].

The bulk modulus, which describes a material's resistance to uniform compression, has been measured for lutetium at approximately 47.6 GPa [18]. This parameter indicates how much the volume of lutetium changes under hydrostatic pressure [9].

Poisson's ratio for lutetium is approximately 0.26, which represents the negative ratio of transverse to axial strain [10]. This dimensionless value provides information about the material's compressibility and its behavior under various loading conditions [10].

The elastic moduli of lutetium have been studied in various forms of the element, including continuous fibers of lutetium oxide (Lu₂O₃), which exhibited an elastic modulus of 31.55 GPa [20]. These properties are crucial for engineering applications where the mechanical response of materials under stress is a key consideration [20].

Electrical and Magnetic Properties

Electrical Conductivity

Lutetium exhibits the characteristic electrical conductivity of a metallic element, with a specific electrical conductivity of approximately 1.8 × 10⁶ siemens per meter (S/m) [9]. Alternatively, this property can be expressed in terms of electrical resistivity, which for lutetium is approximately 79.0 microohm-centimeters at 25°C [26].

The electrical conductivity of lutetium arises from the presence of delocalized electrons in the metallic structure, particularly the electrons in the 5d and 6s orbitals [4]. These electrons are relatively free to move throughout the crystal lattice when an electric potential is applied, resulting in the flow of electric current [26].

The temperature coefficient of resistance for lutetium has been measured at 0.00240 from 0°C to room temperature [26]. This positive coefficient indicates that the electrical resistance of lutetium increases with temperature, which is typical behavior for most metallic conductors [26]. Research has shown that the resistance of lutetium exhibits a linear relationship with temperature, which is consistent with the theoretical understanding of electron scattering in metals [19].

Magnetic Susceptibility

Lutetium displays paramagnetic behavior, meaning it is weakly attracted to magnetic fields [22]. The magnetic susceptibility of lutetium has been measured at approximately 17.9 × 10⁻⁶ electromagnetic units (emu) at room temperature [26]. This relatively low value indicates that lutetium is only weakly magnetic compared to ferromagnetic materials like iron or nickel [22].

An interesting characteristic of lutetium is that it remains paramagnetic across a wide temperature range, from absolute zero (0 K) to its melting point at 1936 K [22]. Furthermore, its magnetic susceptibility is temperature-independent between approximately 4 K and 300 K [22]. This stable magnetic behavior over a broad temperature range is unusual and distinguishes lutetium from many other elements whose magnetic properties vary significantly with temperature [22].

The magnetic moment of lutetium is reported to be 0 Bohr magnetons, which is consistent with its electronic configuration having completely filled 4f orbitals [26]. The filled 4f shell results in a net zero magnetic moment because the electron spins are paired and cancel each other out [22]. However, recent research has revealed more complex magnetic behavior in lutetium metals, with observations of paramagnetism-ferromagnetism-spin glass transitions near 240 K and 200 K, respectively [19].

Superconductivity Phenomena

Under extreme conditions, lutetium exhibits superconductivity, a state characterized by zero electrical resistance and the expulsion of magnetic fields [22]. Pure lutetium metal becomes superconducting at a critical temperature of approximately 0.022 K (-273.128°C) and pressures exceeding 45 kilobars [22]. This extremely low transition temperature limits practical applications of superconductivity in pure lutetium [22].

However, recent research has discovered much higher temperature superconductivity in lutetium polyhydrides under high pressure conditions [23]. In 2023, scientists reported observing superconducting transitions with a maximum onset temperature of 71 K (-202°C) at a pressure of 218 GPa in lutetium polyhydrides [23]. When the pressure was reduced to 181 GPa, the critical temperature decreased slightly to 65 K [23].

These high-temperature superconducting lutetium polyhydrides were synthesized using diamond anvil cells combined with in-situ high-pressure laser heating techniques [23]. X-ray diffraction experiments suggested that the high-temperature superconductivity arose from a Lu₄H₂₃ phase with Pm-3n symmetry, which forms a novel type of hydrogen cage framework different from those reported for previous light rare earth polyhydride superconductors [23].